Cas no 55357-38-5 (Choline p-Toluenesulfonate Salt)

• Product Name: Choline p-Toluenesulfonate Salt
• CAS No: 55357-38-5
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• MDL: MFCD00079051
• CID: 56747
• PubChem ID: 10923804
• Update Time: 2025-04-18

Choline p-Toluenesulfonate Salt Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-N,N,N-trimethylethanaminium 4-methylbenzenesulfonate
• Choline p-toluenesulfonate
• Choline p-toluenesulfonate salt
• Choline tosylate
• 2-Hydroxy-N,N,N-trimethyl-ethanaminium 4-methylbenzenesulfonic acid salt
• BS-17581
• SCHEMBL506429
• 2-hydroxyethyl(trimethyl)azanium;4-methylbenzenesulfonate
• AMY13769
• MFCD00079051
• 2-Hydroxy-N,N,N-trimethylethan-1-aminium 4-methylbenzenesulfonate
• CS-0153045
• 4-Methylbenzenesulfonate 2-Hydroxy-N,N,N-trimethylethanaminium
• SY046622
• Choline Toluenesulfonate
• (2-Hydroxyethyl)trimethylammonium toluene-4-sulphonate
• AKOS015895068
• Choline p-toluenesulfonate salt, ~99%
• (2-Hydroxyethyl)trimethylammonium p-toluenesulfonate
• D70941
• FT-0640304
• 55357-38-5
• DB-052721
• HY-W100403
• 4-Methylbenzenesulfonate 2-Hydroxy-N,N,N-trimethylethanaminium; Choline Toluenesulfonate; Choline Tosylat
• Choline p-Toluenesulfonate Salt

• MDL： MFCD00079051
• Inchi： 1S/C7H8O3S.C5H14NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-6(2,3)4-5-7/h2-5H,1H3,(H,8,9,10);7H,4-5H2,1-3H3/q;+1/p-1
• InChI Key： DVGVMQVOCJNXNJ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 275.11900
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 95 ºC
• PSA: 85.81000
• LogP: 1.66480
• Sensitiveness: Light Sensitive/Hygroscopic
• Solubility: Not determined

Choline p-Toluenesulfonate Salt Security Information

• Hazard Statement： Irritant/Hygroscopic/Light Sensitive
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates